Cas no 1256792-13-8 (1-(5-Fluoro-2-methoxypyridin-4-yl)ethanone)

• Product Name: 1-(5-Fluoro-2-methoxypyridin-4-yl)ethanone
• CAS No: 1256792-13-8
• MF: C₈H₈FNO₂
• MW: 169.153025627136
• MDL: MFCD18258148
• CID: 4582568
• PubChem ID: 118990126
• Update Time: 2025-10-28

1-(5-Fluoro-2-methoxypyridin-4-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-Fluoro-2-methoxypyridin-4-yl)ethanone
• 1-(5-fluoro-2-methoxypyridin-4-yl)ethan-1-one

• MDL： MFCD18258148
• Inchi： 1S/C8H8FNO2/c1-5(11)6-3-8(12-2)10-4-7(6)9/h3-4H,1-2H3
• InChI Key： JNTMAMXPICQOSW-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1C(C)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• XLogP3: 0.9
• Topological Polar Surface Area: 39.2

Additional information on 1-(5-Fluoro-2-methoxypyridin-4-yl)ethanone

1-(5-Fluoro-2-methoxypyridin-4-yl)ethanone: A Comprehensive Overview

The compound with CAS No. 1256792-13-8, commonly referred to as 1-(5-fluoro-2-methoxypyridin-4-yl)ethanone, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a fluorine atom at the 5-position and a methoxy group at the 2-position, along with an ethanone group attached to the 4-position of the pyridine ring. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 1-(5-fluoro-2-methoxypyridin-4-yl)ethanone in drug discovery. Researchers have explored its ability to act as a precursor in the synthesis of bioactive molecules, particularly those targeting specific enzyme systems or cellular pathways. For instance, investigations into its role as a ligand in metalloenzyme inhibition have shown promising results, suggesting its utility in developing novel therapeutic agents. Additionally, the compound's stability under physiological conditions and its ability to undergo various chemical transformations make it an attractive candidate for medicinal chemists.

In terms of synthesis, 1-(5-fluoro-2-methoxypyridin-4-yl)ethanone is typically prepared through a multi-step process involving nucleophilic aromatic substitution and ketone formation. The synthesis begins with the preparation of 5-fluoro-2-methoxypyridine, which is then subjected to alkylation or acylation reactions to introduce the ethanone group. Optimization of reaction conditions, such as temperature and solvent choice, has been crucial in achieving high yields and purity levels. Recent advancements in catalytic methods have further streamlined the synthesis process, reducing production costs and enhancing scalability.

The structural features of 1-(5-fluoro-2-methoxypyridin-4-yl)ethanone also make it an interesting candidate for materials science applications. Its aromaticity and electron-withdrawing groups contribute to its electrical properties, making it suitable for use in organic electronics. For example, researchers have explored its potential as a component in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Preliminary studies indicate that the compound exhibits favorable charge transport properties, although further research is needed to fully characterize its performance in these applications.

Another area where 1-(5-fluoro-2-methoxypyridin-4-yl)ethanone has shown promise is in agrochemicals. Its ability to interact with plant enzymes and influence metabolic pathways has led to investigations into its potential as a herbicide or fungicide. Recent field trials have demonstrated moderate efficacy against certain crop pathogens, though additional studies are required to assess its environmental impact and safety profile.

From an analytical standpoint, the characterization of 1-(5-fluoro-2-methoxypyridin-4-yli)ethanone has been facilitated by advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods have provided detailed insights into its molecular structure and purity, ensuring consistency in both research and industrial applications. Furthermore, computational modeling techniques have been employed to predict the compound's behavior in various chemical environments, aiding in the design of more efficient synthetic routes and application-specific formulations.

In conclusion, 1-(5-fluoro-2-methoxypyridin-)ethyl ethanone (CAS No. 1256792-) represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new potential uses for this compound, it is likely to play an increasingly important role in shaping future innovations in chemistry and related fields.